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Compound of Interest

Compound Name: N-Butyl-d9-amine

CAS No.: 776285-22-4

Cat. No.: B565992 Get Quote

N-Butyl-d9-amine is a multifaceted hazardous substance. Its safe use hinges on a clear

understanding of its classification under the Globally Harmonized System (GHS) and the

implementation of a structured risk mitigation strategy. The primary dangers are its high

flammability, severe corrosivity to skin and eyes, and acute toxicity via oral, dermal, and

inhalation routes.[2][3]

GHS Hazard Identification
A synthesis of available Safety Data Sheets reveals the following critical hazard statements

and corresponding precautionary measures.

Hazard Class GHS Code Hazard Statement

Flammable Liquid H225
Highly flammable liquid and

vapour.[2][3]

Acute Toxicity (Oral) H302 Harmful if swallowed.[2][3][4]

Acute Toxicity (Dermal) H311 Toxic in contact with skin.[2][4]

Acute Toxicity (Inhalation) H331 Toxic if inhaled.[3][4]

Skin Corrosion H314
Causes severe skin burns and

eye damage.[2][3][4]

Respiratory Irritation H335
May cause respiratory

irritation.[4]
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The Hierarchy of Controls: A Self-Validating Safety
System
The most trustworthy safety protocols are built on the principle of the hierarchy of controls. This

approach prioritizes engineering and administrative controls over sole reliance on Personal

Protective Equipment (PPE), which serves as the final barrier to exposure.

A conceptual model of risk mitigation strategies.

Hierarchy of Controls for N-Butyl-d9-amine

Elimination
(Not feasible as chemical is required)

Substitution
(Not feasible for isotopic studies)

Engineering Controls
(Chemical Fume Hood, Grounding)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment
(Gloves, Gown, Eye Protection)

Click to download full resolution via product page

Risk Mitigation Hierarchy
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Chapter 2: The Researcher's Workflow: From
Receipt to Disposal
A systematic workflow is essential to minimize risk at every stage of the chemical's lifecycle in

the laboratory.

Receiving and Storage Protocol
Proper storage is the first line of defense against accidental release or fire.

Verification: Upon receipt, confirm the container's integrity. Check for any signs of leakage or

damage.

Segregation: Store N-Butyl-d9-amine in a dedicated, properly labeled flammable liquids

cabinet.

Environment: The storage area must be cool, dry, and well-ventilated.[5][6] Keep containers

tightly closed to protect from air and moisture.[3]

Incompatibility: Crucially, store this amine away from incompatible materials such as strong

acids, metals, and oxidizing agents to prevent violent reactions.[6][7][8]

Experimental Handling: A Step-by-Step Protocol
All manipulations of N-Butyl-d9-amine must occur within a certified chemical fume hood to

control the toxic and flammable vapors.

Preparation: Before handling, ensure the fume hood is operational and the work area is clear

of clutter and ignition sources (e.g., hot plates, motors).[7] Post warning signs as necessary.

Grounding: Ground and bond the container and receiving equipment to prevent the buildup

of static electricity, which can ignite the flammable vapors.[4][7]

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

below. The selection of gloves and other equipment must be based on the specific

breakthrough times for this class of chemical.
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Aliquotting: Use only non-sparking tools for opening and transferring the liquid.[4][7]

Dispense the smallest quantity required for the experiment.

Post-Experiment: Tightly cap the primary container and any vessels containing the amine.

Decontaminate the work surface.

Doffing PPE: Remove PPE in a manner that avoids contaminating skin or clothing. Dispose

of single-use items, like gloves, in a designated hazardous waste container.[3]

Sequential steps for safe in-hood manipulation.

Safe Handling Workflow in Fume Hood

1. Verify Fume Hood
Operation 2. Don Full PPE 3. Ground Equipment 4. Dispense Chemical

(Non-sparking tools)
5. Cap & Secure
All Containers

6. Decontaminate
Workspace

7. Doff PPE &
Dispose of Waste
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In-Hood Handling Workflow
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Double-gloving is

recommended.

Protects against dermal

absorption, which is a primary

route of toxic exposure.[3]

Eye/Face Protection

Safety glasses with side-

shields and a face shield, or

chemical safety goggles.[3]

Prevents severe eye damage

and burns from splashes.[3]

Body Protection

Impervious clothing, such as a

chemically resistant apron or a

full-body suit.

Protects skin from severe

burns and toxic contact. The

type of equipment depends on

the concentration and amount

being handled.[3]

Respiratory

An air-purifying respirator with

an appropriate organic vapor

cartridge (e.g., type ABEK)

should be used if engineering

controls are insufficient or

during spill cleanup.[3]

Protects against the inhalation

of toxic vapors.[3]

Accidental Release and Spill Management
A prompt and correct response to a spill is critical to prevent injury and fire.

Evacuate & Alert: Immediately alert personnel in the vicinity. For large spills, evacuate the

area and contact the institution's emergency response team.

Isolate & Ventilate: Remove all sources of ignition from the area.[3][8] Ensure the area is

well-ventilated, preferably within a fume hood.

Contain: For small, manageable spills, don full PPE (including respiratory protection). Cover

the spill with an inert, non-combustible absorbent material like sand, diatomite, or a universal

binder.[3][4] Do not use combustible materials like paper towels as the primary absorbent.
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Collect: Using non-sparking tools, carefully collect the absorbed material and place it into a

suitable, labeled container for hazardous waste.[3][7]

Decontaminate: Clean the spill area thoroughly.

Prevent Entry: Do not allow the spilled material to enter drains or waterways.[3]
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A decision-making flowchart for spill response.

Spill Occurs

Assess Size & Location

Is Spill Large or
Outside a Fume Hood?

Evacuate Area
Call Emergency Response

Yes

Don Full PPE
(incl. Respirator)

No

Response Complete

Remove Ignition Sources

Cover with Inert Absorbent

Collect Waste
(Non-Sparking Tools)

Decontaminate Area

Package & Label for Disposal

Click to download full resolution via product page

Spill Response Flowchart
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Waste Disposal
All waste containing N-Butyl-d9-amine, including contaminated absorbents and PPE, is

considered hazardous waste.

Containerize: Place waste in a suitable, sealed, and properly labeled container.

Labeling: The label must clearly identify the contents as "Hazardous Waste: N-Butyl-d9-
amine" and include the relevant hazard pictograms (flammable, corrosive, toxic).

Disposal: Contact a licensed professional waste disposal service for removal.[3] Do not

dispose of it down the drain or with general laboratory trash.

Chapter 3: Emergency Response Protocols
In the event of an exposure or fire, immediate and appropriate action is critical.

First-Aid Measures for Exposure
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Exposure Route First-Aid Protocol

Inhalation

Immediately move the person to fresh air. If

breathing is difficult or has stopped, provide

artificial respiration (do not use mouth-to-

mouth).[3][4][7] Seek immediate medical

attention.[4]

Skin Contact

Immediately take off all contaminated clothing.

[4] Rinse the affected skin area with copious

amounts of water for at least 15 minutes.[7][9]

Seek immediate medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[4]

[7] Remove contact lenses if present and easy

to do.[4] Continue rinsing and seek immediate

medical attention.[4]

Ingestion

Do NOT induce vomiting.[4][7] If the person is

conscious, rinse their mouth with water.[3][4]

Never give anything by mouth to an

unconscious person.[3][9] Seek immediate

medical attention.[9]

Firefighting Procedures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).[3][7]

Unsuitable Media: Do not use a solid water jet, as it may spread the fire.[4]

Specific Hazards: The vapor is heavier than air and can travel to an ignition source and flash

back.[8] Containers may explode when heated.[7] Hazardous combustion products include

toxic oxides of nitrogen (NOx) and carbon oxides (CO, CO2).[3]

Protective Actions: Firefighters must wear full protective gear and a self-contained breathing

apparatus (SCBA).[3][7]
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Chapter 4: Physicochemical & Toxicological Data
While the primary focus is on safe handling, understanding the underlying data is crucial for a

complete risk assessment. The toxicological data provided is for the unlabelled n-butylamine,

which serves as the basis for the safety assessment of N-Butyl-d9-amine.[3]

Physical and Chemical Properties
Property Value Source

Chemical Formula C₄H₂D₉N [3]

Appearance
Colorless liquid with an

ammoniacal, fishy odor
[3][8]

Boiling Point 78 °C (172 °F) [3]

Melting Point -49 °C (-58 °F) [3][8]

Flash Point -7 °C (19 °F) [3]

Autoignition Temp. 290 °C (554 °F) [3][7]

Explosion Limits LEL: 1.7% / UEL: 9.8% [3]

Vapor Density 2.53 (Air = 1) [3]

Water Solubility Completely miscible [3]

Toxicological Data (for n-Butylamine, CAS 109-73-9)
Metric Value Species Route

LD50 366 mg/kg Rat Oral

LD50 629 mg/kg Rabbit Dermal

LC50 800 mg/m³ (2 h) Rat Inhalation

Source for all toxicological data:[3]

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b565992?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1967_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1967_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1967_2.pdf
https://cameochemicals.noaa.gov/chemical/2677
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1967_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1967_2.pdf
https://cameochemicals.noaa.gov/chemical/2677
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1967_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1967_2.pdf
https://www.fishersci.com/store/msds?partNumber=AC107800025&countryCode=US&language=en
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1967_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1967_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1967_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1967_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Data Sheet: n-Butylamine. Chemos GmbH & Co.KG. Available from: [Link]

What are the Health and Safety Guidelines for Using Amines?. Diplomata Comercial.

Available from: [Link]

MSDS - N-Nitroso-Di-n-Butylamine D9. KM Pharma Solution Private Limited. Available from:

[Link]

MATERIAL SAFETY DATA SHEET. Tri-iso. Available from: [Link]

A general, versatile and divergent synthesis of selectively deuterated amines. PMC.

Available from: [Link]

n-Butylamine. Wikipedia. Available from: [Link]

Personal Protective Equipment for Use in Handling Hazardous Drugs. NIOSH. Available

from: [Link]

Personal protective equipment for preparing toxic drugs. GERPAC. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N-BUTYL-D9-AMINE | 776285-22-4 [chemicalbook.com]

2. cdhfinechemical.com [cdhfinechemical.com]

3. cdnisotopes.com [cdnisotopes.com]

4. chemos.de [chemos.de]

5. diplomatacomercial.com [diplomatacomercial.com]

6. fishersci.com [fishersci.com]

7. fishersci.com [fishersci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.chemos.de/import/data/msds/GB/A0008345_GB_en.pdf
https://diplomatacomercial.com.br/en/what-are-the-health-and-safety-guidelines-for-using-amines/
https://kmpharmasolution.com/msds/KMN084077.pdf
https://www.tri-iso.com/wp-content/uploads/2020/03/ADDOCAT-KE-9018-MSDS.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3562228/
https://en.wikipedia.org/wiki/N-Butylamine
https://www.cdc.gov/niosh/docs/2004-165/pdfs/2004-165.pdf
https://gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs/
https://www.benchchem.com/product/b565992?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1505603.htm
https://www.cdhfinechemical.com/images/product/msds/19_750434250_n-Butylamine-CASNO-109-73-9-MSDS.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1967_2.pdf
https://www.chemos.de/import/data/msds/GB_en/109-73-9-A0008345-GB-en.pdf
https://diplomatacomercial.com/health-safety-guidelines-amines/
https://www.fishersci.com/store/msds?partNumber=AAA14868&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107800025&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. N-BUTYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

9. spectrumchemical.com [spectrumchemical.com]

To cite this document: BenchChem. [Chapter 1: Core Hazard Profile & Risk Mitigation].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565992#n-butyl-d9-amine-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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